Cas no 1255098-90-8 (5-Methanesulfonyl-2-phenylbenzoimidazole)

• Product Name: 5-Methanesulfonyl-2-phenylbenzoimidazole
• CAS No: 1255098-90-8
• MF: C₁₄H₁₂N₂O₂S
• MW: 272.322281837463
• CID: 4823818
• Update Time: 2025-06-18

5-Methanesulfonyl-2-phenylbenzoimidazole Chemical and Physical Properties

Names and Identifiers

• 5-METHANESULFONYL-2-PHENYLBENZOIMIDAZOLE
• 5-(Methylsulfonyl)-2-phenyl-1H-benzo[d]imidazole
• 5-Methanesulfonyl-2-phenylbenzoimidazole

• Inchi： 1S/C14H12N2O2S/c1-19(17,18)11-7-8-12-13(9-11)16-14(15-12)10-5-3-2-4-6-10/h2-9H,1H3,(H,15,16)
• InChI Key： QRIOGHDSSIVIOT-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC2=C(C=1)NC(C1C=CC=CC=1)=N2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 412
• XLogP3: 2.5
• Topological Polar Surface Area: 71.2

Additional information on 5-Methanesulfonyl-2-phenylbenzoimidazole

Introduction to 5-Methanesulfonyl-2-phenylbenzoimidazole (CAS No. 1255098-90-8)

5-Methanesulfonyl-2-phenylbenzoimidazole, identified by the Chemical Abstracts Service Number (CAS No.) 1255098-90-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoimidazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a methanesulfonyl group and a phenyl substituent in its molecular framework endows it with unique chemical properties and potential therapeutic applications.

The molecular structure of 5-Methanesulfonyl-2-phenylbenzoimidazole consists of a benzene ring fused with an imidazole ring, with the methanesulfonyl group attached to the fifth position of the imidazole ring and a phenyl group linked to the second position of the benzene ring. This specific arrangement contributes to its reactivity and interaction with biological targets, making it a valuable scaffold for drug discovery and development.

In recent years, there has been growing interest in benzoimidazole derivatives due to their demonstrated efficacy in various pharmacological contexts. The 5-Methanesulfonyl-2-phenylbenzoimidazole compound has been studied for its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Its structural features allow for selective binding to specific enzymes and receptors, which is crucial for developing targeted therapies.

One of the most compelling aspects of 5-Methanesulfonyl-2-phenylbenzoimidazole is its versatility in chemical modifications. Researchers have explored various derivatives of this compound to enhance its pharmacological properties. For instance, modifications at the methanesulfonyl group can influence its solubility and metabolic stability, while alterations at the phenyl ring can affect its binding affinity to biological targets. These modifications have led to the identification of novel compounds with improved therapeutic profiles.

Recent studies have highlighted the anti-inflammatory properties of 5-Methanesulfonyl-2-phenylbenzoimidazole and its derivatives. In preclinical models, these compounds have shown promising activity in inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. This suggests that they may be effective in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, their ability to modulate immune responses makes them attractive candidates for immunotherapy applications.

The compound's potential in oncology is another area of active investigation. Preliminary research indicates that 5-Methanesulfonyl-2-phenylbenzoimidazole can interfere with critical signaling pathways involved in cancer cell proliferation and survival. By targeting specific enzymes like kinases and transcription factors, it may inhibit tumor growth and induce apoptosis. Several preclinical studies are underway to evaluate its efficacy against various types of cancer, including breast, prostate, and colorectal cancers.

Neurodegenerative diseases represent another significant therapeutic area where 5-Methanesulfonyl-2-phenylbenzoimidazole holds promise. Research has suggested that this compound may protect against neurotoxicity by inhibiting oxidative stress and excitotoxicity pathways. Its ability to cross the blood-brain barrier further enhances its potential as a treatment for conditions such as Alzheimer's disease and Parkinson's disease. Clinical trials are being planned to assess its safety and efficacy in human patients.

The synthesis of 5-Methanesulfonyl-2-phenylbenzoimidazole involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex molecular framework of this compound.

The pharmacokinetic profile of 5-Methanesulfonyl-2-phenylbenzoimidazole is an important consideration for its therapeutic application. Studies have shown that it exhibits moderate solubility in water and lipids, which facilitates its absorption and distribution throughout the body. Additionally, its metabolic stability allows it to remain active for an extended period, enhancing its therapeutic window. Understanding these pharmacokinetic properties is essential for designing effective dosing regimens and minimizing side effects.

In conclusion, 5-Methanesulfonyl-2-phenylbenzoimidazole (CAS No. 1255098-90-8) is a versatile compound with significant potential in pharmaceutical applications. Its unique molecular structure and biological activities make it a valuable candidate for treating inflammation, cancer, and neurodegenerative diseases. Ongoing research continues to uncover new therapeutic possibilities for this compound, positioning it as a promising entity in drug discovery efforts.